Highest Activity Against Gram-Positive Cocci
In a systematic study of 338 clinical Staphylococcus strains, chlortetracycline (CTC) was considerably more active than both oxytetracycline (OTC) and tetracycline (TC), with a lower proportion of staphylococcal strains exhibiting resistance to CTC than to the other two analogs [1]. A subsequent expanded survey across 10 bacterial genera confirmed that CTC had the highest activity against Gram-positive cocci, while TC was the most effective against Gram-negative bacilli—demonstrating that the three tetracyclines do not possess equal antibacterial activity and that drug selection should be guided by laboratory susceptibility testing rather than assumed class equivalence [2]. The chlorinated tetracyclines (CTC and demethylchlortetracycline) were also reported to be considerably more active than OTC and TC against staphylococci, streptococci, and pneumococci in multiple independent investigations [3].
| Evidence Dimension | Relative potency against Gram-positive cocci (staphylococci, streptococci, pneumococci) |
|---|---|
| Target Compound Data | CTC: highest activity against Gram-positive cocci among TC, OTC, CTC; fewer resistant staphylococcal strains vs OTC and TC |
| Comparator Or Baseline | Tetracycline (TC): most effective against Gram-negative bacilli; Oxytetracycline (OTC): intermediate activity |
| Quantified Difference | Qualitative rank order (CTC > OTC ≈ TC) for Gram-positive cocci established across 338 staphylococcal strains and 10 bacterial genera; resistance prevalence lower for CTC than TC/OTC |
| Conditions | In vitro agar dilution and broth dilution assays; 338 S. aureus strains (Welch 1954); 10 genera panel (Reedy 1955); multiple laboratory corroborations (Garrod & Waterworth 1960; McCormick 1957, 1960) |
Why This Matters
For procurement decisions targeting Gram-positive infections (e.g., staphylococcal and streptococcal indications in veterinary or research settings), CTC offers intrinsically higher potency than TC or OTC, potentially enabling lower dosing or improved coverage.
- [1] Welch H, Randall WA, Reedy RJ, Oswald EJ. Variations in antimicrobial activity of the tetracyclines. Antibiot Chemother. 1954;4(7):741-745. PMID: 24543172. View Source
- [2] Reedy RJ, Randall WA, Welch H. Variations in the antimicrobial activity of the tetracyclines. II. Antibiot Chemother. 1955;5:115. View Source
- [3] Gottlieb D, Shaw PD, eds. Antibiotics: Volume I, Mechanism of Action. Berlin: Springer; 1967:331-359. doi:10.1007/978-3-642-46051-7_23 View Source
